Cas no 2137544-79-5 ({3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol)

• Product Name: {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol
• CAS No: 2137544-79-5
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 6212126
• PubChem ID: 165952572
• Update Time: 2025-06-11

{3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-765623
• 2137544-79-5
• {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol

• Inchi： 1S/C17H17N3O3/c1-22-16-7-6-13(9-17(16)23-2)15-10-20(19-18-15)14-5-3-4-12(8-14)11-21/h3-10,21H,11H2,1-2H3
• InChI Key： VNNFIUFKLCLWRX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CN(C2C=CC=C(CO)C=2)N=N1)OC

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.4Ų

Additional information on {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol

Introduction to {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol (CAS No. 2137544-79-5)

{3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol (CAS No. 2137544-79-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and dimethoxyphenyl substituents. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is known for its high efficiency and selectivity, making it a preferred approach for constructing complex molecules with high precision. The triazole ring formed through this reaction is particularly stable and can enhance the solubility and bioavailability of the final product.

Recent studies have explored the biological activities of {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation.

Additionally, {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are major health concerns globally. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol have also been studied to assess its suitability for clinical applications. Research indicates that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, preliminary studies have shown that {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol has a low toxicity profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

The future development of {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol as a therapeutic agent is promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases. For instance, Phase I clinical trials are currently underway to assess its safety and tolerability in patients with advanced solid tumors. Preliminary results from these trials have been encouraging, with no severe adverse events reported.

In conclusion, {3-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}methanol (CAS No. 2137544-79-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.